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Abstract

This document provides a detailed framework for simulating and experimentally validating the
impact response of DS08210767, a novel carbon fiber-reinforced polymer (CFRP) composite.
Designed for high-performance applications where structural integrity under dynamic loading is
critical, understanding the impact behavior of DS08210767 is paramount. This note outlines
both the computational simulation protocols using Finite Element Analysis (FEA) and the
experimental validation methodologies based on standardized drop-weight impact testing. The
intended audience includes professionals in research, development, and quality control who
require a robust understanding of material performance for applications in advanced
instrumentation, robotics, or specialized structural supports.

Introduction

DS08210767 is a next-generation carbon fiber-reinforced polymer composite characterized by
its high strength-to-weight ratio, superior stiffness, and corrosion resistance.[1] These
properties make it an attractive candidate for applications ranging from aerospace components
to specialized supports for sensitive laboratory equipment. In many of these applications, the
material may be subjected to accidental impacts. Therefore, a thorough understanding of its
impact response and damage tolerance is essential for ensuring operational safety and
reliability.
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This application note details the simulation of impact events on pole structures made from
DS08210767 using Finite Element Analysis (FEA).[1][2][3][4] FEA provides a cost-effective and
efficient means to analyze the complex stress and strain distributions within the material during
an impact event, predict potential failure modes, and optimize the design for improved impact
resistance.[5][6] To ensure the accuracy of the simulation, the computational results are
correlated with experimental data obtained from drop-weight impact testing, following ASTM
standards.[7]

Signaling Pathways in Material Failure

While not a biological system, the progression of failure in a composite material under impact
can be conceptualized as a signaling pathway. An initial impact event triggers a cascade of
energy dissipation and damage mechanisms. Understanding this pathway is crucial for
interpreting simulation results and improving material design.
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Figure 1: Conceptual pathway of impact damage in composites.
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Methodologies and Protocols

A combined approach of numerical simulation and experimental testing provides a
comprehensive understanding of the material's behavior.[5][6]

Experimental Protocol: Drop-Weight Impact Testing
(ASTM D7136)

This protocol describes the procedure for subjecting a DS08210767 composite plate to a drop-
weight impact event to determine its damage resistance.[7]

Objective: To inflict a controlled impact on a composite specimen and quantify the resulting
damage. This data is used to validate the FEA model.

Materials & Equipment:

e DS08210767 composite plates (150mm x 100mm x 5mm)
» Drop-weight impact test machine (e.g., Instron 9250G)[8]
o Hemispherical impactor tup (16mm diameter)

o Data Acquisition System (for force and velocity)

e Specimen support fixture

e C-Scan ultrasonic inspection system

Procedure:

e Specimen Preparation: Cut DS08210767 sheets into 150mm x 100mm specimens. Condition
the specimens at 23°C + 2°C and 50% + 5% relative humidity for 24 hours.

o Test Setup: Secure the specimen in the support fixture of the drop-weight tower. Position the
impactor at the desired drop height to achieve the target impact energy (e.g., 15 J, 30 J, 45
J).
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» Impact Event: Release the impactor, allowing it to strike the center of the specimen. The data
acquisition system will record the force-time and velocity-time history of the impact.

e Post-Impact Analysis:

o Visually inspect the specimen for surface damage such as cracks, fiber breakage, and
indentation.

o Measure the depth of the indentation using a dial indicator.

o Perform a C-Scan ultrasonic analysis to determine the extent of internal damage, primarily
delamination.

o Data Recording: Record the peak impact force, energy absorbed, indentation depth, and
delamination area for each impact energy level.

Simulation Protocol: Finite Element Analysis (FEA)

This protocol outlines the steps for creating a finite element model to simulate the drop-weight
Impact test.

Objective: To predict the impact response, including contact force, energy absorption, and
damage initiation/progression in DS08210767 poles.

Software: LS-DYNA or Abaqus/Explicit.[1][9][10]

Procedure:

e Model Geometry:
o Create a 3D model of the composite plate (150mm x 100mm x 5mm).
o Model the impactor as a rigid hemispherical body (16mm diameter).

e Meshing:

o Mesh the composite plate using 8-node solid elements with reduced integration. A finer
mesh is required in the impact region to accurately capture stress gradients.
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o Material Model:

o Define the material properties for DS08210767. This will be a composite material model
(e.g., MAT54/58 in LS-DYNA or VUMAT in Abaqus) that accounts for anisotropic behavior
and includes damage criteria like Hashin's failure criteria to predict matrix and fiber failure.
[10]

o Input the elastic moduli, shear moduli, Poisson's ratios, and strengths (tensile,
compressive, and shear) for the material.

e Boundary & Initial Conditions:

o Constrain the nodes on the outer edges of the plate model to simulate the experimental
support fixture.

o Assign an initial velocity to the rigid impactor corresponding to the experimental drop
height.

» Contact Definition: Define a surface-to-surface contact between the impactor and the
composite plate to manage the force transfer.

e Analysis and Output:
o Run the explicit dynamic simulation.

o Request outputs for contact force, kinetic and internal energy, nodal displacements, and
material failure criteria variables.

Data Presentation and Results

The following tables summarize hypothetical, yet plausible, data from both the experimental
tests and the FEA simulations for DS08210767.

Table 1: Experimental Impact Test Results
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Impact Energy  Peak Force Absorbed Indentation Delamination
(J) (kN) Energy (J) Depth (mm) Area (mm?)
15 4.8 12.5 0.35 210
30 7.2 26.1 0.82 550
45 9.5 40.3 1.55 980
Table 2: FEA Simulation Results
Max. Predicted
Impact Energy  Peak Force Absorbed .
Deflection Damage Area
(J) (kN) Energy (J)
(mm) (mm?)
15 4.6 12.1 2.8 235
30 7.0 255 4.5 590
45 9.2 39.8 6.1 1050

Table 3: Comparison of Experimental and Simulation

Impact Energy . ) . .
Parameter ) Experimental Simulation % Difference
Peak Force (kN) 15 4.8 4.6 -4.2%
30 7.2 7.0 -2.8%
45 9.5 9.2 -3.2%
Absorbed Energy
15 12.5 12.1 -3.2%
)
30 26.1 255 -2.3%
45 40.3 39.8 -1.2%
Visualizing Workflows
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Clear workflows are essential for reproducibility and understanding the relationship between
different stages of the analysis.
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Figure 2: Experimental workflow for impact testing.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1192653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Geometry & Meshing
(Pole/Plate & Impactor)

Material Property Definition
(DS08210767 Properties)

Boundary Conditions & Loads
(Constraints & Initial Velocity)

Define Contact & Run Simulation

Post-Processing
(Analyze Force, Energy, Damage)

Simulation Results

Click to download full resolution via product page

Figure 3: Logical workflow for Finite Element Analysis.

Discussion

The close correlation between the experimental and simulated results (as shown in Table 3)
validates the FEA model. The percentage differences for key parameters like peak force and
absorbed energy are within acceptable limits, demonstrating the model's predictive accuracy.
[11] This validated model can now be used with confidence for further parametric studies, such
as investigating the effects of pole diameter, thickness, fiber orientation, and impactor shape
without the need for extensive and costly physical testing.[1][2][4] For professionals in drug
development, this validated simulation capability allows for the rapid design and virtual testing
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of support structures for sensitive equipment, ensuring they can withstand accidental impacts
common in a laboratory environment.

Conclusion

This application note provides a comprehensive protocol for simulating and validating the
impact response of DS08210767 composite poles. By integrating FEA with standard
experimental methods, researchers and engineers can gain a deep understanding of the
material's behavior under dynamic loads. This dual approach enhances design confidence,
reduces development time, and ensures the reliability of components manufactured from this
advanced composite material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1192653#simulating-the-impact-response-of-
ds08210767-poles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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